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Compound of Interest

Compound Name: 17a-Hydroxypregnenolone-d3

Cat. No.: B563005 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and

reproducibility of biomarker quantification are paramount. This guide provides a comparative

analysis of the methodologies used for measuring 17α-Hydroxypregnenolone, with a focus on

the inter-laboratory variability that can impact data interpretation and clinical outcomes.

The Steroidogenic Pathway: The Role of 17α-
Hydroxypregnenolone
17α-Hydroxypregnenolone is a crucial intermediate in the biosynthesis of steroid hormones. It

is formed from pregnenolone by the enzyme 17α-hydroxylase and is a precursor to 17α-

hydroxyprogesterone and dehydroepiandrosterone (DHEA), leading to the production of

cortisol and sex steroids, respectively. Accurate measurement of 17α-Hydroxypregnenolone is

vital for the diagnosis and management of certain forms of congenital adrenal hyperplasia

(CAH), particularly 3-beta-hydroxysteroid dehydrogenase (3β-HSD) deficiency and 17α-

hydroxylase deficiency.
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To cite this document: BenchChem. [A Comparative Guide to Inter-laboratory Variability in
17α-Hydroxypregnenolone Measurements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563005#inter-laboratory-variability-in-17a-
hydroxypregnenolone-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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